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Compound of Interest

Compound Name: Niclosamide (sodium)

Cat. No.: B12400234

For researchers, scientists, and professionals in drug development, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of Niclosamide and its sodium salt,
aligning with best practices for laboratory safety and environmental protection. Adherence to
these procedures is critical to minimize risks and ensure compliance with regulatory standards.

Niclosamide is classified as harmful if swallowed and may cause cancer by inhalation.[1][2] It is
also recognized as very toxic to aquatic life with long-lasting effects.[3][4][5] Therefore,
improper disposal can pose a significant threat to both human health and the environment. The
primary directive for the disposal of Niclosamide is to utilize an approved waste disposal plant.

[LI[21[3][416]

Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is crucial to be equipped with the appropriate
personal protective equipment (PPE) and to be aware of the immediate actions to take in case
of accidental exposure.

Personal Protective Equipment (PPE):
e Gloves: Wear protective gloves.[3]

o Eye Protection: Use eye protection.[3]
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o Clothing: Wear protective clothing.[3]

o Respiratory Protection: In case of insufficient ventilation or dust formation, use a suitable
respiratory device.[1][2]

In Case of Accidental Release or Spillage:

e Avoid Dust Formation: Do not create dust clouds when handling the solid material.[3][5]
o Containment: Sweep up or vacuum the spillage.[1][2][3][6]

o Collection: Collect the material in a suitable, labeled container for disposal.[1][2][3][5][6]

o Environmental Protection: Prevent the substance from entering drains or waterways.[5] If a
significant spill occurs that cannot be contained, local authorities should be notified.[1][2][3]

[6]

Step-by-Step Disposal Protocol

The mandated procedure for the disposal of Niclosamide (sodium) involves professional
handling by a licensed waste management service. Do not attempt to dispose of this chemical
through standard laboratory or municipal waste streams.

» Waste Identification and Segregation:

o ldentify all waste containing Niclosamide, including pure substance, contaminated labware
(e.g., vials, pipettes, gloves), and spill cleanup materials.

o Segregate Niclosamide waste from other chemical waste streams to ensure proper
handling.

o Packaging and Labeling:
o Place all Niclosamide waste into a designated, leak-proof, and closed container.[5]

o The container must be clearly labeled as "Hazardous Waste" and should include the
chemical name "Niclosamide."

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_IN_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_CA_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_IN_6N.pdf
https://www.chemicalbook.com/msds/niclosamide.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_CA_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_AU_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_CA_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_IN_6N.pdf
https://www.chemicalbook.com/msds/niclosamide.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_AU_6N.pdf
https://www.chemicalbook.com/msds/niclosamide.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_CA_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Niclosamide%20(50_pct)%20Formulation_AH_AU_6N.pdf
https://www.benchchem.com/product/b12400234?utm_src=pdf-body
https://www.chemicalbook.com/msds/niclosamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Storage:
o Store the sealed waste container in a designated, secure, and locked area.[1][2][3]
o Ensure the storage area is away from incompatible materials.

o Arrange for Professional Disposal:

o Contact a licensed hazardous waste disposal company to arrange for the collection and
disposal of the Niclosamide waste.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for Niclosamide to
ensure they have all the necessary information for safe handling and transport.

o Disposal must be in accordance with all applicable federal, state, and local regulations.[7]

Quantitative Data Summary

For clarity, the following table summarizes key hazard and disposal information for
Niclosamide.
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Parameter Information Source

H302: Harmful if swallowed.
H350: May cause cancer by
inhalation. H372/H373:
Causes/May cause damage to
GHS Hazard Statements organs through prolonged or [L1121[31[41[5]
repeated exposure.
H400/H410: Very toxic to
aquatic life/with long lasting

effects.

P501: Dispose of
Primary Disposal Method contents/container to an [L112][31[41[5]

approved waste disposal plant.

Sweep or vacuum up spillage
) and collect in a suitable
Accidental Release ) ] ) [1112][31[5]
container for disposal. Avoid

dust formation.

Avoid release to the
Environmental Precautions environment. Prevent from [3B1141[5]

entering drains.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Niclosamide in a
laboratory setting.
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Niclosamide Disposal Workflow

Waste Generation & Segregation
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'
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l
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Ready for disposal
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waste disposal company

'
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l
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Caption: Workflow for the safe disposal of Niclosamide waste.
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By adhering to these established procedures, laboratories can ensure the safe management of
Niclosamide waste, thereby protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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